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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the atomic species successfully
used to create Bose-Einstein Condensates (BECS). It is designed to be a valuable resource for
researchers and professionals in quantum physics, atomic optics, and related fields, offering
detailed data and experimental methodologies.

Introduction to Bose-Einstein Condensates

A Bose-Einstein Condensate (BEC) is a state of matter, first predicted by Satyendra Nath Bose
and Albert Einstein in the 1920s, that is formed when a gas of bosons is cooled to
temperatures very close to absolute zero.[1] Under these extreme conditions, a large fraction of
the bosons occupy the lowest quantum state, at which point quantum-mechanical phenomena
become apparent on a macroscopic scale.[1] The first experimental realization of a BEC was
achieved in 1995 by Eric Cornell and Carl Wieman with rubidium-87 atoms, and independently
by Wolfgang Ketterle with sodium-23 atoms, an achievement for which they were awarded the
2001 Nobel Prize in Physics.[1]

The creation of BECs has opened up new frontiers in fundamental physics and has potential
applications in areas such as quantum computing, high-precision measurement, and atom
interferometry. The choice of atomic species is a critical factor in the design of a BEC
experiment, as the atomic properties dictate the cooling and trapping strategies required.
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Atomic Species for Bose-Einstein Condensation

A variety of atomic species have been successfully condensed. The most common are alkali
metals, due to their favorable electronic structure for laser cooling. However, advancements in
cooling techniques have enabled the condensation of a wider range of elements, including
those with large magnetic moments.

The following table summarizes the key properties of several atomic species that have been
used to create Bose-Einstein Condensates.

. Number of
. s-wave Critical .
Atomic Nuclear . Atoms in
) Isotope ) Scattering Temperatur
Species Spin (1) Condensate
Length (ao) e (Tc)
(N)

o ~100 - 500 2x105-1.2x

Rubidium 87Rb 3/2 +98.98
nK[2] 109[2]

Sodium 2Na 3/2 +54.5 ~2 pK 2 x 10°[3]
Lithium 7Li 3/2 -27 ~300 nK[4] 650 - 1300[4]

, -300 to +1000
Cesium 133Cs 712 - -

(tunable)

Potassium 41K 3/2 +60 - -
Strontium 84Sr 0 +122 - -
Chromium 52Cr 0 - - -
Dysprosium 164Dy 0 - < 30 nK]5] 1.5 x 1045]
162Dy 0 - < 50 nK[6] 105[6]
160Dy 0 - - 103[6]
Erbium 168y 0 - - 7 x 104

Note: The s-wave scattering length determines the nature and strength of the interactions
between atoms in the condensate. A positive scattering length indicates repulsive interactions,
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which lead to a stable, expanding condensate. A negative scattering length indicates attractive
interactions, which can lead to the collapse of the condensate if the number of atoms exceeds
a critical value. The scattering length can often be tuned using a Feshbach resonance.

Experimental Protocols for Creating Bose-Einstein
Condensates

The general procedure for creating a Bose-Einstein condensate involves a sequence of cooling
and trapping steps to reduce the kinetic energy of the atoms and increase their phase-space
density. The two primary techniques are laser cooling and evaporative cooling.

General Experimental Workflow

The following diagram illustrates the typical workflow for creating a Bose-Einstein condensate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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